molecular formula C8H6FNOS2 B8792488 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole

5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole

Cat. No.: B8792488
M. Wt: 215.3 g/mol
InChI Key: QGQBXPGCKPRNBE-UHFFFAOYSA-N
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Description

5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole is a useful research compound. Its molecular formula is C8H6FNOS2 and its molecular weight is 215.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H6FNOS2

Molecular Weight

215.3 g/mol

IUPAC Name

5-fluoro-2-methylsulfinyl-1,3-benzothiazole

InChI

InChI=1S/C8H6FNOS2/c1-13(11)8-10-6-4-5(9)2-3-7(6)12-8/h2-4H,1H3

InChI Key

QGQBXPGCKPRNBE-UHFFFAOYSA-N

Canonical SMILES

CS(=O)C1=NC2=C(S1)C=CC(=C2)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

5-Fluoro-2-(methylthio)benzo[d]thiazole (example 40A, 0.178 g, 0.893 mmol) was dissolved in CH2Cl2 (5.96 mL). mCPBA (0.154 g, 0.893 mmol) was added in one portion and the reaction mixture was stirred at room temperature. The reaction was quenched with saturated aqueous sodium bicarbonate and diluted with dichloromethane. The aqueous layer was extracted with dichloromethane (2×). The combined organic were washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo. 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole (0.180 g, 94% yield) was isolated as a white solid and used without further purification.
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0.178 g
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5.96 mL
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0.154 g
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reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

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